Cas no 66938-39-4 ((2-fluorophenyl)(4-methoxy-3-nitrophenyl)methanone)

• Product Name: (2-fluorophenyl)(4-methoxy-3-nitrophenyl)methanone
• CAS No: 66938-39-4
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• CID: 964959
• PubChem ID: 736115
• Update Time: 2025-09-19

(2-fluorophenyl)(4-methoxy-3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)(4-methoxy-3-nitrophenyl)methanone
• (2-fluorophenyl)-(4-methoxy-3-nitrophenyl)methanone
• 2-Fluoro-4'-methoxy-3'-nitrobenzophenone
• 2-fluorophenyl 4-methoxy-3-nitrophenyl ketone
• AKOS024306925
• 66938-39-4
• (2-fluorophenyl)-(4-methoxy-3-nitro-phenyl)methanone
• A835592
• DTXSID30352928
• (2-FLUOROPHENYL)(4-METHOXY-3-NITROPHENYL)METHANONE, 95
• MFCD00142923

• Inchi： 1S/C14H10FNO4/c1-20-13-7-6-9(8-12(13)16(18)19)14(17)10-4-2-3-5-11(10)15/h2-8H,1H3
• InChI Key： UVVKODTXMKKLNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC(=C(C=1)[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 275.05900
• Monoisotopic Mass: 275.059386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3649 (estimate)
• Melting Point: 133 °C
• Boiling Point: 445.8°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.581
• PSA: 72.12000
• LogP: 3.49670
• Solubility: Not available

(2-fluorophenyl)(4-methoxy-3-nitrophenyl)methanone Security Information

• Hazardous Material Identification：